Cas no 922730-47-0 (Boronic acid, B-[2-(3,5-diphenyl-1H-pyrazol-1-yl)phenyl]-)

• Product Name: Boronic acid, B-[2-(3,5-diphenyl-1H-pyrazol-1-yl)phenyl]-
• CAS No: 922730-47-0
• MF: C₂₁H₁₇BN₂O₂
• MW: 340.182884931564
• CID: 753731
• PubChem ID: 71423559
• Update Time: 2025-04-19

Boronic acid, B-[2-(3,5-diphenyl-1H-pyrazol-1-yl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Boronic acid, B-[2-(3,5-diphenyl-1H-pyrazol-1-yl)phenyl]-
• [2-(3,5-diphenylpyrazol-1-yl)phenyl]boronic acid
• DTXSID10842372
• (2-(3,5-Diphenyl-1H-pyrazol-1-yl)phenyl)boronic acid
• 922730-47-0
• [2-(3,5-Diphenyl-1H-pyrazol-1-yl)phenyl]boronic acid

• Inchi： 1S/C21H17BN2O2/c25-22(26)18-13-7-8-14-20(18)24-21(17-11-5-2-6-12-17)15-19(23-24)16-9-3-1-4-10-16/h1-15,25-26H
• InChI Key： RQYREUSJGZXTID-UHFFFAOYSA-N
• SMILES： OB(C1C=CC=CC=1N1C(C2C=CC=CC=2)=CC(C2C=CC=CC=2)=N1)O

Computed Properties

• Exact Mass: 340.1383080g/mol
• Monoisotopic Mass: 340.1383080g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.3Ų

Experimental Properties

• PSA: 58.28000
• LogP: 2.88610